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Compound of Interest

Compound Name: Cinnamonitrile

Cat. No.: B1584988 Get Quote

Essential Safety and Handling Guide for
Cinnamonitrile
This guide provides immediate, essential safety protocols and logistical information for handling

Cinnamonitrile in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
When handling Cinnamonitrile, appropriate personal protective equipment is mandatory to

minimize exposure and ensure safety. The recommended PPE includes:

Eye and Face Protection: Wear chemical safety goggles or glasses that meet the ANSI

Z.87.1 1989 standard.[1] A face shield should be worn over safety glasses if there is a risk of

splashing.[1]

Skin Protection: Chemical-resistant gloves are required.[2] Disposable nitrile gloves can offer

short-term protection.[1] For full contact, butyl-rubber gloves with a minimum thickness of 0.7

mm are recommended. Always inspect gloves before use and change them immediately

upon contact with the chemical.[1] A lab coat should be worn and buttoned to cover as much

skin as possible.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area.[3][4] If

engineering controls are insufficient to maintain exposure below permissible limits, a NIOSH-
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approved respirator is required.[1]

Footwear: Wear closed-toe, closed-heel shoes that cover the entire foot.[1]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical data for Cinnamonitrile.

Property Value Source

Acute Oral Toxicity (LD50, Rat) 275 mg/kg [3][4]

Acute Dermal Toxicity (LD50,

Rabbit)
1910 mg/kg [4]

Flash Point > 110 °C / > 230 °F [5][6]

Boiling Point 253 - 255 °C [5][7]

Specific Gravity 1.023 - 1.032 @ 20-25 °C [6]

Appearance
Clear colorless to pale yellow

liquid
[2][7]

Operational and Emergency Protocols
Standard Handling and Storage Procedures
Handling:

Always handle Cinnamonitrile in accordance with good industrial hygiene and safety

practices.[4]

Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or mists.[3]

Wash hands and any exposed skin thoroughly after handling, especially before breaks and

at the end of the workday.[3][4][5]

Do not eat, drink, or smoke in areas where Cinnamonitrile is handled or stored.[3][8]

Ensure that eyewash stations and safety showers are located close to the workstation.[5]
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Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and hot

surfaces.[2][4][6][8]

Keep containers tightly closed to prevent contamination and degradation.[2][4][5][8]

Cinnamonitrile is sensitive to air and light; store under nitrogen.[2]

Store locked up or in an area accessible only to qualified and authorized personnel.[2][3]

It should be kept away from strong oxidizing agents and incompatible materials like acids

and alkalis.[2][8]

First-Aid Measures
If Inhaled: Move the person to fresh air.[5][8] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[5] Seek medical attention if symptoms persist.[8]

In Case of Skin Contact: Immediately take off all contaminated clothing.[3] Wash the affected

area with plenty of soap and water for at least 15 minutes.[4][5] Get medical advice if skin

irritation or a rash occurs.[2][4]

In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes, also under the eyelids.[3][4][5] Remove contact lenses if present and easy to do.[3]

[5] If eye irritation persists, get medical advice.[5]

If Swallowed: Rinse mouth with water.[4] Do NOT induce vomiting.[9] Immediately call a

POISON CENTER or doctor.

Spill and Disposal Plan
Accidental Release Measures:

Evacuate personnel from the danger area and ensure adequate ventilation.[3]

Remove all sources of ignition.[4]
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Wear appropriate personal protective equipment as detailed above, including respiratory

protection.[3]

Prevent the spill from entering drains, surface water, or ground water.[3][4]

Contain the spillage using sand or an inert absorbent material (e.g., Chemizorb®).[3][4][5]

Collect the absorbed material and place it in a suitable, closed container for disposal.[5]

Clean the affected area thoroughly.[3]

Disposal:

Dispose of Cinnamonitrile and any contaminated materials at an approved waste disposal

plant.[5]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[4]

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[4]

Emergency Workflow: Cinnamonitrile Spill
Response
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Workflow for Cinnamonitrile Spill Response

Initial Response

Containment & Cleanup

Final Steps

Spill Detected

Evacuate Immediate Area
Alert Others

IMMEDIATELY

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Ensure Adequate Ventilation
Remove Ignition Sources

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste via
Approved Hazardous Waste Procedures

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Logical workflow for responding to a Cinnamonitrile spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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